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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms, alternative names, and
chemical identifiers for trimethylphenylammonium iodide. The information is presented to
support research, development, and clear communication within the scientific community.

Chemical Identity and Nomenclature

Trimethylphenylammonium iodide is a quaternary ammonium salt with a well-defined
structure. However, it is known by a variety of names across different chemical databases,
publications, and commercial suppliers.[1][2] Understanding these synonyms is crucial for
comprehensive literature searches and accurate material sourcing.

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC), is trimethyl(phenyl)azanium iodide.[1][2] Another systematic name
is N,N,N-Trimethylbenzenaminium iodide.[1][2]

Commonly used synonyms include:
e Phenyltrimethylammonium iodide[1][2][3][4]
e N,N,N-Trimethylanilinium iodide[1][2][5][6][7]

o Trimethylanilinium iodide[1][2]
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* N,N-Dimethylaniline methiodide[1][2]

Data Summary of Identifiers and Properties

For clarity and cross-referencing, the various identifiers and key physical properties of
trimethylphenylammonium iodide are summarized in the table below.

Identifier/Property Value Reference
CAS Number 98-04-4 [11[3114]
Molecular Formula C9H14IN [1103114]
Molecular Weight 263.12 g/mol [1][3]14]
trimethyl(phenyl)azanium
IUPAC Name o yi(pheny) [1]12]
iodide
KKLAORVGAKUOPZ-
InChl Key [1][2]

UHFFFAOYSA-M

C--INVALID-LINK--
SMILES [1]
(C)C1=CC=CC=CL1.[I-]

Melting Point 227 °C (sublimes) 31141171

White to slightly green
Appearance ) [31[4]
crystalline powder or flakes

Solubility Soluble in water and methanol [2][3][4]

Structural Representation and Naming Convention

The chemical structure of trimethylphenylammonium iodide consists of a phenyl group and
three methyl groups attached to a central nitrogen atom, which carries a positive charge. This
cation is ionically bonded to an iodide anion. The diagram below illustrates this structure and
the basis for its primary synonyms.

Caption: Relationship between the chemical structure and its common names.

Application Context
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Trimethylphenylammonium iodide serves as a versatile reagent in various scientific
domains. It is utilized in analytical chemistry for the detection and determination of cadmium.[3]
Furthermore, it functions as a key intermediate in organic synthesis, contributing to the
development of pharmaceuticals, dyes, and agrochemicals.[3][4]

Experimental Workflow: Literature and Database
Search Protocol

To ensure a comprehensive collection of synonyms and associated data, a structured search
protocol is essential. The following workflow outlines the methodology for identifying and
verifying the nomenclature of a chemical compound like trimethylphenylammonium iodide.
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Workflow for Chemical Nomenclature Verification

Initial Compound Name:
Trimethylphenylammonium iodide

Search by Name in
Chemical Databases
(e.g., PubChem, CAS)

Obtain CAS Number:
98-04-4

Search by CAS Number Cross-Reference Synonyms
for Synonyms and Identifiers in Literature and Supplier Catalogs

Compile Table of Names,
Identifiers, and Properties

Verify Structure with
IUPAC Name, InChl, SMILES

Finalized Nomenclature Guide

Click to download full resolution via product page

Caption: A systematic workflow for the verification of chemical synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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